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Compound of Interest

Compound Name: 2,3-Dibromohexane

Cat. No.: B1593665

An In-depth Technical Guide to the Physical and Chemical Properties of 2,3-Dibromohexane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 2,3-dibromohexane, tailored for professionals in research and development. The
information is presented to facilitate easy access and comparison, with quantitative data
summarized in tables and key processes visualized through diagrams.

Physical and Chemical Properties

2,3-Dibromohexane is a halogenated hydrocarbon with the chemical formula CsH12Br2.[1][2]
[3][4] It exists as a mixture of diastereomers. The physical properties of 2,3-dibromohexane
are crucial for its handling, storage, and application in various chemical syntheses.

Physical Properties

The key physical properties of 2,3-dibromohexane are summarized in the table below. These
properties are essential for designing experimental setups, purification procedures, and for
ensuring safe laboratory practices.
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Property Value Reference
Molecular Formula CeH12Br2 [1112113114]
Molecular Weight 243.97 g/mol [1112][3][5]
Density 1.581 g/mL at 25 °C [11[41617118]
Boiling Point 90 °C at 16 mmHg [1114161718l1
Flash Point 113 °C [1][6][8]
Refractive Index n20/D 1.503 [111416171

Insoluble in water; soluble in
Solubility nonpolar organic solvents like

hexane and toluene.[9][10]

Chemical Properties

2,3-Dibromohexane exhibits reactivity typical of vicinal dihalides. Its chemical behavior is
dominated by elimination and substitution reactions.

o Dehydrohalogenation: A primary reaction of 2,3-dibromohexane is dehydrohalogenation
when treated with a strong base, leading to the formation of bromohexenes and
subsequently hexynes. The reaction pathway can be controlled by the choice of base and
reaction conditions.

e Substitution Reactions: The bromine atoms can be displaced by nucleophiles, although this
is often in competition with elimination reactions.

e Hydrolysis: Undergoes hydrolysis, which can be partial or complete, to yield corresponding
alcohols and bromohydrins.[11]

Synthesis of 2,3-Dibromohexane

A common and efficient method for the synthesis of 2,3-dibromohexane is the direct
bromination of 2-hexene. This reaction proceeds via an electrophilic addition mechanism.
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Synthesis of 2,3-Dibromohexane

2-Hexene Bromine (Br2)

Reaction

2,3-Dibromohexane

Click to download full resolution via product page
Caption: Synthesis of 2,3-Dibromohexane from 2-Hexene.

Key Chemical Reactions

The dehydrohalogenation of 2,3-dibromohexane is a synthetically useful reaction for the
preparation of alkynes. The reaction typically proceeds in a stepwise manner.
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Dehydrohalogenation of 2,3-Dibromohexane
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Caption: Stepwise dehydrohalogenation of 2,3-Dibromohexane.

Experimental Protocols
Synthesis of 2,3-Dibromohexane from 2-Hexene

This protocol is based on the electrophilic addition of bromine to an alkene.
Materials:

e 2-Hexene

e Bromine (Brz2)

o Hexadecane (or another inert solvent)
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Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Ice bath

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 2-
hexene in hexadecane.

Cool the flask in an ice bath to 0-5 °C.

Slowly add a solution of bromine in hexadecane dropwise to the stirred solution of 2-hexene.
The addition should be controlled to maintain the temperature and to observe the discharge
of the bromine color.

After the addition is complete, allow the reaction mixture to stir for an additional 30 minutes
at room temperature.[6]

Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude
2,3-dibromohexane.

The crude product can be purified by vacuum distillation.

Characterization by ATR-FTIR Spectroscopy

This protocol outlines the general procedure for obtaining an infrared spectrum of a liquid

sample like 2,3-dibromohexane.

Instrumentation:

FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory.

Procedure:

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.lookchem.com/ProductWholeProperty_LCPL706115.htm
https://www.benchchem.com/product/b1593665?utm_src=pdf-body
https://www.benchchem.com/product/b1593665?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593665?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Instrument Preparation: Ensure the FTIR spectrometer and ATR accessory are properly set
up and have completed their diagnostic checks.

Background Spectrum: Clean the ATR crystal with a suitable solvent (e.g., isopropanol) and
acquire a background spectrum.

Sample Application: Apply a small drop of 2,3-dibromohexane directly onto the center of the
ATR crystal.

Sample Spectrum Acquisition: Collect the IR spectrum of the sample. The instrument
software will automatically ratio the sample spectrum against the background spectrum.

Data Analysis: Process the resulting spectrum (e.g., baseline correction) and identify the
characteristic absorption bands. Expected characteristic peaks would include C-H stretching
and C-Br stretching.[12]

Spectroscopic Data

While a specific experimental spectrum for 2,3-dibromohexane is not readily available in
public databases, its spectral characteristics can be inferred from similar structures.

13C NMR: The presence of two bromine atoms will significantly shift the signals of the
carbons they are attached to, typically in the range of 40-60 ppm.

'H NMR: The protons on the carbons bearing the bromine atoms will appear as multiplets,
with their chemical shifts influenced by the neighboring alkyl groups.

IR Spectroscopy: The spectrum will be dominated by C-H stretching vibrations around 2850-
3000 cm~* and a strong C-Br stretching vibration in the fingerprint region, typically between
500 and 700 cm~1.,

Safety and Handling

2,3-Dibromohexane is expected to be a skin and eye irritant.[2] Appropriate personal
protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn
when handling this chemical. All manipulations should be performed in a well-ventilated fume
hood. Store in a cool, dry place away from incompatible materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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